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Compound of Interest

Compound Name: Lithium tetrahydroborate

Cat. No.: B8804741 Get Quote

This document provides a detailed overview of the molecular formula and molar mass of

Lithium Borohydride (LiBH4), a compound of significant interest to researchers and

professionals in chemical synthesis and materials science.

Molecular Formula and Structure
Lithium borohydride is an inorganic compound with the chemical formula LiBH4.[1][2][3] This

formula indicates that each molecule of lithium borohydride is composed of one lithium cation

(Li+) and one borohydride anion (BH4-). The borohydride anion consists of a central boron

atom covalently bonded to four hydrogen atoms.

Molar Mass
The molar mass of LiBH4 is approximately 21.78 g/mol .[1][2][3][4] This value is derived from

the sum of the atomic weights of its constituent elements, as detailed in the tables below.

Elemental Composition and Molar Mass Calculation
The molar mass of a compound is the sum of the masses of its constituent atoms. The

calculation for LiBH4 is based on the atomic masses of Lithium (Li), Boron (B), and Hydrogen

(H).

Table 1: Elemental Composition of LiBH4
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Element Symbol Number of Atoms
Atomic Mass (
g/mol )

Lithium Li 1 6.94

Boron B 1 10.81

Hydrogen H 4 1.008

Table 2: Molar Mass Calculation for LiBH4

Element Number of Atoms
Atomic Mass (
g/mol )

Total Mass ( g/mol )

Lithium (Li) 1 6.94 6.94

Boron (B) 1 10.81 10.81

Hydrogen (H) 4 1.008 4.032

Total Molar Mass 21.782

The experimentally determined and commonly cited molar mass for lithium borohydride is

21.78 g/mol .[2][4][5][6] This versatile and reactive compound is primarily used as a potent

reducing agent in organic synthesis.[2] It is known for its high solubility in ethers, which offers

advantages over similar reducing agents like sodium borohydride.[1] Due to its reactivity,

particularly with water, it requires careful handling and storage under inert conditions.[2]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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